Cas no 2228671-08-5 (1-(5-chloro-2-fluoropyridin-3-yl)propan-2-ol)

• Product Name: 1-(5-chloro-2-fluoropyridin-3-yl)propan-2-ol
• CAS No: 2228671-08-5
• MF: C₈H₉ClFNO
• MW: 189.614564657211
• CID: 6593157
• PubChem ID: 165638268
• Update Time: 2025-05-21

1-(5-chloro-2-fluoropyridin-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-fluoropyridin-3-yl)propan-2-ol
• 2228671-08-5
• EN300-1977015

• Inchi： 1S/C8H9ClFNO/c1-5(12)2-6-3-7(9)4-11-8(6)10/h3-5,12H,2H2,1H3
• InChI Key： CNOKBRNAMACFJW-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)CC(C)O)F

Computed Properties

• Exact Mass: 189.0356698g/mol
• Monoisotopic Mass: 189.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(5-chloro-2-fluoropyridin-3-yl)propan-2-ol

Introduction to 1-(5-chloro-2-fluoropyridin-3-yl)propan-2-ol and Its Significance in Modern Chemical Biology

1-(5-chloro-2-fluoropyridin-3-yl)propan-2-ol, identified by the CAS number 2228671-08-5, is a compound of considerable interest in the field of chemical biology and pharmaceutical research. This molecule, featuring a 5-chloro-2-fluoropyridine moiety linked to a propan-2-ol backbone, has garnered attention due to its structural versatility and potential biological activities. The unique combination of fluorine and chlorine substituents on the pyridine ring enhances its interactiveness with biological targets, making it a valuable scaffold for drug discovery.

The 5-chloro-2-fluoropyridine segment is particularly noteworthy, as fluorinated pyridines are widely recognized for their role in improving metabolic stability, binding affinity, and pharmacokinetic properties of bioactive molecules. In recent years, the incorporation of fluorine into drug candidates has been extensively studied, with compounds like this one showing promise in various therapeutic areas. The propan-2-ol group provides a hydroxylated side chain that can participate in hydrogen bonding interactions, further contributing to the molecule's binding potential.

Recent advancements in medicinal chemistry have highlighted the importance of such heterocyclic compounds in developing novel therapeutics. The 5-chloro-2-fluoropyridin-3-yl)propan-2-ol structure has been explored in several research endeavors, particularly in the quest for inhibitors of enzymes implicated in inflammatory and infectious diseases. Its ability to modulate biological pathways makes it a compelling candidate for further investigation.

In the context of drug discovery, the synthesis and optimization of 1-(5-chloro-2-fluoropyridin-3-yl)propan-2-ol have been influenced by cutting-edge methodologies. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled the construction of complex derivatives with enhanced biological activity. These approaches align with the broader trend toward sustainable and efficient synthetic strategies in pharmaceutical research.

The compound's potential applications extend beyond traditional small-molecule drugs. Its structural features make it suitable for use as an intermediate in the synthesis of more complex molecules, including biologics and peptidomimetics. The versatility of 1-(5-chloro-2-fluoropyridin-3-yl)propan-2-ol lies in its ability to serve as a building block for diverse chemical libraries, facilitating high-throughput screening and lead optimization processes.

From a computational chemistry perspective, the molecular interactions of 1-(5-chloro-2-fluoropyridin-3-yl)propan-2-ol with biological targets have been scrutinized using advanced modeling techniques. These studies have provided insights into its binding modes and affinity profiles, guiding rational drug design efforts. The integration of machine learning algorithms has further accelerated the process by predicting novel derivatives with improved properties.

The role of fluorinated pyridines in medicinal chemistry cannot be overstated. The electronic properties imparted by fluorine atoms influence both the physical chemical properties and biological activity of molecules. In 1-(5-chloro-2-fluoropyridin-3-yloxy)-propanane, these effects are particularly pronounced, leading to enhanced binding to proteins and nucleic acids. This has opened up new avenues for developing treatments targeting diseases associated with aberrant protein-protein interactions.

As research progresses, the therapeutic landscape continues to evolve with novel compounds entering clinical trials at an unprecedented rate. 1-(5-chloro 2-fluoro-pyridin 3 yl)-prop 2 en 1 ol represents one such promising entity that embodies the intersection of synthetic chemistry and bioactivity-based drug design. Its development underscores the importance of interdisciplinary collaboration between chemists, biologists, and clinicians in bringing innovative therapies to patients worldwide.

The future prospects for this compound are bright, with ongoing studies exploring its efficacy in preclinical models. By leveraging state-of-the-art technologies and methodologies, researchers aim to unlock its full potential as a therapeutic agent or a key intermediate in drug development pipelines. The continued investigation into its mechanisms of action will provide valuable insights into disease pathophysiology while paving the way for next-generation treatments.